Cas no 1241698-92-9 (N-{3-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]phenyl}methanesulfonamide)

• Product Name: N-{3-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]phenyl}methanesulfonamide
• CAS No: 1241698-92-9
• MF: C₁₈H₁₉NO₅S
• MW: 361.412163972855
• CID: 5393555
• Update Time: 2025-06-14

N-{3-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]phenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]phenyl]methanesulfonamide
• N-{3-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]phenyl}methanesulfonamide

• Inchi： 1S/C18H19NO5S/c1-23-17-10-8-13(11-18(17)24-2)7-9-16(20)14-5-4-6-15(12-14)19-25(3,21)22/h4-12,19H,1-3H3/b9-7+
• InChI Key： HIUYTGJMHCVBNU-VQHVLOKHSA-N
• SMILES： CS(NC1=CC=CC(C(=O)/C=C/C2=CC=C(OC)C(OC)=C2)=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on N-{3-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]phenyl}methanesulfonamide

Comprehensive Overview of N-{3-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]phenyl}methanesulfonamide (CAS No. 1241698-92-9)

The compound N-{3-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]phenyl}methanesulfonamide, identified by its CAS No. 1241698-92-9, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a methanesulfonamide group and a 3,4-dimethoxyphenyl moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

One of the most intriguing aspects of N-{3-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]phenyl}methanesulfonamide is its role in targeting inflammation-related pathways. With the growing global focus on anti-inflammatory therapeutics, this compound has been studied for its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2). This aligns with current trends in personalized medicine, where patients seek tailored treatments for conditions like arthritis and autoimmune disorders. The 3,4-dimethoxyphenyl group in its structure is known to enhance bioavailability, a critical factor in drug development.

In addition to its therapeutic potential, CAS No. 1241698-92-9 has also been explored in the context of neuroprotection. Recent studies suggest that derivatives of this compound may exhibit neuroprotective effects, making them relevant to neurodegenerative diseases such as Alzheimer's and Parkinson's. This is particularly timely, given the increasing prevalence of these conditions in aging populations worldwide. The methanesulfonamide moiety is believed to contribute to these effects by modulating oxidative stress and inflammation in neural tissues.

From a synthetic chemistry perspective, the preparation of N-{3-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]phenyl}methanesulfonamide involves multi-step organic reactions, including Michael addition and sulfonylation. These processes are often optimized for yield and purity, as the compound's efficacy depends heavily on its structural integrity. The CAS No. 1241698-92-9 is frequently cited in patents and academic papers, highlighting its commercial and scientific value.

Another area of interest is the compound's potential in cancer research. Preliminary data indicate that it may interfere with cell proliferation and apoptosis pathways, which are critical in oncology. Researchers are investigating its synergy with existing chemotherapeutic agents, aiming to reduce side effects and improve patient outcomes. The 3,4-dimethoxyphenyl group's role in enhancing membrane permeability is a key factor in these studies.

As the demand for small-molecule therapeutics grows, N-{3-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]phenyl}methanesulfonamide stands out as a versatile scaffold for further modification. Its combination of a methanesulfonamide group and a propenoylphenyl backbone offers multiple sites for functionalization, enabling the development of derivatives with improved pharmacokinetic properties. This adaptability is crucial in addressing the challenges of drug resistance and off-target effects.

In conclusion, CAS No. 1241698-92-9 represents a compelling example of how advanced organic chemistry can contribute to modern medicine. Its applications in anti-inflammatory, neuroprotective, and anti-cancer research underscore its multidisciplinary relevance. As scientific inquiry continues to unravel its mechanisms, this compound is poised to play a pivotal role in the next generation of targeted therapies.